Cas no 110167-58-3 (4H-1,2,4-Triazole-4-acetic acid,3-(1,1-dimethylethyl)-1,5-dihydro-5-thioxo-, ethyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid,3-(1,1-dimethylethyl)-1,5-dihydro-5-thioxo-, ethyl ester
• CAS No: 110167-58-3
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 1191593
• Update Time: 2024-08-02

4H-1,2,4-Triazole-4-acetic acid,3-(1,1-dimethylethyl)-1,5-dihydro-5-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid,3-(1,1-dimethylethyl)-1,5-dihydro-5-thioxo-, ethyl ester
• 4H-1,2,4-Triazole-4-acetic acid, 3-(1,1-dimethylethyl)-1,5-dihydro-5-thioxo-, ethyl ester

• Inchi： 1S/C10H17N3O2S/c1-5-15-7(14)6-13-8(10(2,3)4)11-12-9(13)16/h5-6H2,1-4H3,(H,12,16)
• InChI Key： VFAKSCJSQXBLMF-UHFFFAOYSA-N
• SMILES： N1C(=S)N(CC(OCC)=O)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 243.10431

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 131-133 °C
• Boiling Point: 302.8±44.0 °C(Predicted)
• PSA: 53.93
• pka: 8.53±0.20(Predicted)